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Compound of Interest

Compound Name: ATCO0175
CAS No.: 510733-97-8
Cat. No.: B1665810
Get Quote
. J

For Immediate Reference: ATC0175 is a research chemical identified as a melanin-
concentrating hormone receptor 1 (MCH1) antagonist. Proper handling and disposal are crucial
due to its potential health and environmental hazards.

This document provides essential safety and logistical information for the proper disposal of
ATCO0175, also known by its chemical name N-[cis-4-[[4-(Dimethylamino)-2-
guinazolinyllamino]cyclohexyl]-3,4-difluorobenzamide hydrochloride. The following procedures
are designed to ensure the safety of laboratory personnel and to minimize environmental
impact.

Key Safety and Handling Data

Researchers and laboratory personnel must be aware of the hazards associated with
ATC0175. The compound is harmful if swallowed, is suspected of causing cancer, and may
cause damage to organs through prolonged or repeated exposure.[1] It is also classified as
toxic to aquatic life with long-lasting effects.[1] Adherence to the safety protocols outlined in the
Safety Data Sheet (SDS) is mandatory.
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Identifier Value

N-[cis-4-[[4-(Dimethylamino)-2-
Chemical Name quinazolinylJamino]cyclohexyl]-3,4-

difluorobenzamide hydrochloride

CAS Number 510733-97-8
Molecular Formula C23H25F2N50.HCI
Molecular Weight 461.94 g/mol

H302 (Harmful if swallowed), H351 (Suspected

of causing cancer), H373 (May cause damage
Hazard Statements to organs through prolonged or repeated

exposure), H411 (Toxic to aquatic life with long

lasting effects)

Signal Word Warning

Experimental Protocol for Disposal

The primary method for the disposal of ATC0175 and its containers is through an approved
hazardous waste disposal facility.[1] Under no circumstances should this chemical be disposed
of down the drain or mixed with general laboratory waste.

Objective: To safely collect, label, and transfer ATC0175 waste for professional disposal.
Materials:
o Appropriate Personal Protective Equipment (PPE):

o Chemical-resistant gloves (e.qg., nitrile)

o Safety goggles or face shield

o Laboratory coat

o Designated, leak-proof, and clearly labeled hazardous waste container
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» Hazardous waste labels
e Fume hood

Procedure:

e Preparation:

o Ensure all personnel handling the waste are fully trained on the hazards of ATC0175 and
have read the material's Safety Data Sheet (SDS).

o Don appropriate PPE before handling the chemical.

o Perform all waste handling procedures within a certified fume hood to minimize inhalation
exposure.

e Waste Segregation:

o Do not mix ATC0175 waste with other chemical waste streams unless compatibility has

been confirmed.

o Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette
tips, gloves), in a designated, robust, and sealable hazardous waste container.

o For solutions containing ATC0175, use a designated, leak-proof liquid waste container.
o Container Labeling:
o Immediately label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "N-[cis-4-[[4-(Dimethylamino)-2-

quinazolinyl]Jamino]cyclohexyl]-3,4-difluorobenzamide hydrochloride (ATC0175)"

The associated hazards (e.g., "Toxic," "Harmful," "Environmental Hazard")

The accumulation start date
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= The name of the principal investigator or laboratory group

e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

o The storage area should be clearly marked as a hazardous waste accumulation point.
e Disposal:

o Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

o Follow all institutional and local regulations for hazardous waste pickup and disposal.

Disposal Workflow
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ATCO0175 Disposal Workflow

Preparation

Start: Identify ATC0175 Waste

Safety First
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ste Collection

Segregate Waste

Use|Designated Containers

Collect in Labeled Container

Storage & Disposal

Store in Secondary Containment

Follow Institutional Protocol

Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ATC0175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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